1-(4-chlorophenyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(4-fluorophenyl)-2-oxoethyl]sulfanylpyrazin-2-one
• InChI: InChI=1S/C18H12ClFN2O2S/c19-13-3-7-15(8-4-13)22-10-9-21-17(18(22)24)25-11-16(23)12-1-5-14(20)6-2-12/h1-10H,11H2
• InChI Key: LATQHVDLNCIAPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C18H12ClFN2O2S
• Molecular Weight: 374.8 g/mol

Description

1-(4-chlorophenyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This molecule has been extensively studied for its potential therapeutic applications in treating cystic fibrosis, a genetic disorder that affects the lungs and digestive system.

Scientific Research Applications

Structural Characterization and Synthesis

• The synthesis of derivatives related to 1-(4-chlorophenyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has been explored, with a focus on obtaining high yields and suitable samples for single crystal diffraction. These efforts led to the identification of isostructural compounds with notable crystallographic properties, revealing the planar nature of the molecule apart from certain substituent groups which may be oriented perpendicularly (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial and Antifungal Activities

• Research into the antimicrobial activities of pyrazole derivatives, including those related to the target compound, has shown promising results. Specifically, compounds synthesized from the base structure exhibited significant antibacterial and antifungal activities against a variety of pathogens, highlighting their potential as therapeutic agents (Ragavan, Vijayakumar, & Kumari, 2010).

Photophysical Properties

• The exploration of pyrazine-based push-pull chromophores related to this compound has led to the development of fluorophores with significant emission solvatochromism. This research indicates the compound's utility in studying intramolecular charge transfer and its potential application in the development of advanced photonic materials (Hoffert, Durand, Gauthier, Guen, & Achelle, 2017).

Crystal Structure Analysis

• Detailed crystal structure analysis of compounds structurally related to the target molecule has provided insights into the molecular conformations and interactions within crystals. This information is crucial for understanding the material's properties and for designing molecules with tailored features for specific applications (Shahani, Fun, Ragavan, Vijayakumar, & Sarveswari, 2010).